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Compound of Interest

Compound Name: 4-(2,4-Dichlorophenyl)phenol

Cat. No.: B1330040 Get Quote

4-(2,4-Dichlorophenyl)phenol is a biaryl compound featuring a phenol ring linked to a 2,4-

dichlorophenyl moiety. This molecular architecture is of significant interest to researchers in

drug discovery and materials science. The chlorinated phenyl ring offers sites for further

functionalization and influences the molecule's electronic properties and lipophilicity, while the

phenolic hydroxyl group provides a handle for forming ethers, esters, or for use as a hydrogen

bond donor.

Biaryl structures are ubiquitous in pharmaceuticals, agrochemicals, and functional materials.[1]

The controlled synthesis of specifically substituted biphenyls like 4-(2,4-
Dichlorophenyl)phenol is therefore a critical capability in modern organic synthesis. This

guide provides a comprehensive overview of its synthesis, characterization, and potential

applications, grounded in established chemical principles and methodologies.

Molecular Structure and Physicochemical
Properties
The fundamental identity of a chemical compound is defined by its structure and resulting

physical properties.

Caption: Chemical Structure of 4-(2,4-Dichlorophenyl)phenol.

Table 1: Physicochemical Properties of 4-(2,4-Dichlorophenyl)phenol
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Property Value Source

Molecular Formula C₁₂H₈Cl₂O [2]

Molecular Weight 239.10 g/mol [3]

Appearance
Predicted: White to off-white

solid
N/A

CAS Number 4291-32-1 [3]

| InChI Key | ADCBBGOITOQLRF-UHFFFAOYSA-N |[3] |

Synthesis via Palladium-Catalyzed Cross-Coupling
The creation of the carbon-carbon bond linking the two aromatic rings is the key synthetic

challenge. The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method

for this transformation due to its high functional group tolerance and generally good yields.[1][4]

The reaction couples an organoboron compound (typically a boronic acid) with an organohalide

in the presence of a palladium catalyst and a base.[5] For 4-(2,4-Dichlorophenyl)phenol, a
logical approach involves the coupling of (4-hydroxyphenyl)boronic acid with a suitable 2,4-

dihaloarene.

Suzuki-Miyaura Cross-Coupling Pathway

1-Bromo-2,4-dichlorobenzene

Pd(PPh₃)₄ (catalyst)
Na₂CO₃ (base)

Toluene/Ethanol/H₂O (solvent)
Heat (e.g., 80-100 °C)

(4-Hydroxyphenyl)boronic acid

4-(2,4-Dichlorophenyl)phenol
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Caption: Synthetic pathway for 4-(2,4-Dichlorophenyl)phenol.

Experimental Protocol: Suzuki-Miyaura Coupling
This protocol is a representative procedure based on established methods for Suzuki

couplings.[4][6]

Reactor Setup: To a three-neck round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a nitrogen inlet, add 1-bromo-2,4-dichlorobenzene (1.0 eq), (4-

hydroxyphenyl)boronic acid (1.1 eq), and sodium carbonate (2.5 eq).

Catalyst Addition: Add the palladium catalyst, such as

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 - 0.05 eq).

Solvent Addition: Add a degassed solvent mixture, such as toluene, ethanol, and water (e.g.,

in a 4:1:1 ratio). The solvent system is crucial for dissolving both the organic and inorganic

reagents.

Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon) for 15-20

minutes to remove oxygen, which can deactivate the palladium catalyst.

Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous stirring.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Work-up: Upon completion, cool the mixture to room temperature. Add water and extract the

product with an organic solvent like ethyl acetate (3x).

Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium

sulfate. Filter the solution and concentrate it under reduced pressure. The resulting crude

product can be purified by column chromatography on silica gel to yield pure 4-(2,4-
Dichlorophenyl)phenol.

Causality Note: The choice of a palladium(0) catalyst is central; it initiates the catalytic cycle by

undergoing oxidative addition into the aryl-bromide bond.[5] The base (Na₂CO₃) is essential for
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the transmetalation step, activating the boronic acid for coupling with the palladium complex.[5]

Analytical Characterization Workflow
Confirming the identity and purity of the synthesized compound is a critical, self-validating step.

A standard workflow involves a combination of spectroscopic and spectrometric techniques.

Synthesis & Purification

Spectroscopic Analysis

Structure Confirmation

Crude Product from Reaction

Purified Sample
(via Chromatography)

Purification

NMR Spectroscopy
(¹H and ¹³C)

Analysis

Mass Spectrometry
(MS)

Analysis

Infrared Spectroscopy
(FT-IR)

Analysis

Structure Verified

Click to download full resolution via product page

Caption: Standard workflow for the characterization of a synthesized compound.

Predicted Spectroscopic Data
While experimental spectra for 4-(2,4-Dichlorophenyl)phenol are not widely published, a

predicted profile can be inferred from its structure and data from analogous compounds.[7][8]

[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.youtube.com/watch?v=GnakfYhxcuw
https://www.benchchem.com/product/b1330040?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330040?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C120832&Type=IR-SPEC&Index=1
https://www.chemicalbook.com/SpectrumEN_120-83-2_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C120832&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Predicted Spectroscopic Profile

Technique Predicted Observations Rationale

¹H NMR

Multiple signals in the
aromatic region (approx.
6.8-7.5 ppm). A broad
singlet for the phenolic -
OH proton (can be
concentration-dependent).
The splitting patterns
(doublets, doublet of
doublets) will be complex
due to coupling between
adjacent aromatic protons.
[8]

The distinct electronic
environments of the
protons on the two
different phenyl rings will
result in separate signals.
The -OH proton is
exchangeable and often
appears as a broad signal.

¹³C NMR

~12 distinct signals for the

carbon atoms. Signals for

carbons bonded to chlorine will

be in the ~125-135 ppm range.

The carbon bearing the -OH

group will be shifted downfield

(approx. 150-160 ppm).[10]

Due to molecular symmetry,

some carbons may have

overlapping signals, but 12

unique carbons are expected.

Electronegative substituents

(Cl, OH) significantly influence

the chemical shifts of the

carbons they are attached to.

FT-IR

Broad O-H stretch (~3200-

3500 cm⁻¹). Aromatic C-H

stretches (~3000-3100 cm⁻¹).

Aromatic C=C stretches

(~1450-1600 cm⁻¹). C-O

stretch (~1200-1250 cm⁻¹). C-

Cl stretches (~700-800 cm⁻¹).

These are characteristic

vibrational frequencies for the

functional groups present in

the molecule. The broadness

of the O-H stretch is due to

hydrogen bonding.[7][11]

| Mass Spec (EI) | Molecular ion (M⁺) peak at m/z 238. A characteristic isotopic pattern (M,

M+2, M+4) with a ratio of approximately 9:6:1, confirming the presence of two chlorine atoms.

[9][12] | The molecular weight is 239.10, but the most abundant isotopes (¹²C, ¹H, ¹⁶O, ³⁵Cl)
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give a peak at m/z 238. The natural abundance of ³⁵Cl and ³⁷Cl isotopes creates a distinctive

pattern that is a hallmark of chlorinated compounds. |

Potential Applications
While specific applications for 4-(2,4-Dichlorophenyl)phenol are not extensively documented,

its structure suggests significant potential as an intermediate in several fields:

Agrochemicals: The parent compound, 2,4-dichlorophenol, is a key precursor to the widely

used herbicide 2,4-D (2,4-dichlorophenoxyacetic acid).[13][14] 4-(2,4-
Dichlorophenyl)phenol could be used to synthesize more complex biaryl-based herbicides

or fungicides with potentially novel modes of action.

Pharmaceuticals: The biaryl motif is a privileged scaffold in medicinal chemistry, appearing in

numerous approved drugs. This compound could serve as a starting material for

synthesizing potential anti-inflammatory, anti-cancer, or anti-microbial agents.

Materials Science: Phenolic compounds are used in the production of polymers and resins.

The dichlorophenyl group could impart enhanced thermal stability or flame-retardant

properties to such materials.

Safety and Toxicological Profile
No specific toxicological data for 4-(2,4-Dichlorophenyl)phenol is readily available. However,

based on its structure as a chlorinated phenol, it must be handled with significant caution. The

related compound, 2,4-dichlorophenol, provides a basis for assessing potential hazards.

Toxicity: 2,4-Dichlorophenol is classified as toxic if swallowed or in contact with skin.[13] It

has a reported oral LD₅₀ in rats of 580 mg/kg.[13][15] It is reasonable to assume that 4-(2,4-
Dichlorophenyl)phenol may exhibit similar acute toxicity.

Corrosivity: 2,4-Dichlorophenol is known to cause severe skin burns and eye damage.

Phenolic compounds, in general, are protein denaturants and can cause coagulative tissue

necrosis.[16]

Environmental Hazard: Chlorinated phenols are often toxic to aquatic life and can persist in

the environment.[17] Proper disposal is critical.
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Handling Recommendations: As a Senior Application Scientist, I recommend that this

compound be handled under a chemical fume hood using appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid

inhalation of dust and direct contact with skin and eyes.

Conclusion
4-(2,4-Dichlorophenyl)phenol is a valuable chemical building block whose synthesis is readily

achievable through modern synthetic methods like the Suzuki-Miyaura cross-coupling. Its

structure offers a versatile platform for developing new molecules in the pharmaceutical,

agrochemical, and material science sectors. A thorough characterization using standard

analytical techniques is essential to confirm its identity and purity post-synthesis. Given the

toxicological profile of related chlorinated phenols, strict adherence to safety protocols is

mandatory when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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